Cas no 1152629-06-5 (Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate)

• Product Name: Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate
• CAS No: 1152629-06-5
• MF: C₁₂H₁₃FO₃S
• MW: 256.293226003647
• CID: 4936998
• Update Time: 2025-05-17

Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-((2-(4-FLUOROPHENYL)-2-OXOETHYL)THIO)ACETATE
• ethyl 2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanylacetate
• ethyl 2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}acetate
• Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate

• Inchi： 1S/C12H13FO3S/c1-2-16-12(15)8-17-7-11(14)9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： XCGYYDQKHJXVFQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)CC(C1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 263
• XLogP3: 2.7
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate

Comprehensive Overview of Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate (CAS No. 1152629-06-5)

Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate (CAS No. 1152629-06-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a 4-fluorophenyl moiety with a thioacetate functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

The compound’s molecular structure, characterized by the ethyl thioacetate chain and ketone group, enables diverse reactivity. Recent studies highlight its role in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry. With the growing focus on sustainable synthesis, Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate is also being explored for eco-friendly catalytic processes, aligning with the green chemistry trends dominating academic and industrial discussions.

Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify the purity of CAS 1152629-06-5. Its stability under various conditions makes it suitable for long-term storage, a critical factor for laboratories prioritizing reproducible results. The compound’s lipophilicity, influenced by the fluorophenyl group, is another area of investigation, especially for drug delivery applications.

In the context of AI-driven drug design, Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate has been flagged in computational databases as a promising fragment for molecular docking studies. This aligns with the surge in searches for "fluorine in drug discovery" and "thioester applications" across scientific platforms. Its compatibility with click chemistry further enhances its utility in bioconjugation, a technique pivotal for developing targeted therapies.

From a commercial perspective, suppliers of CAS 1152629-06-5 emphasize its high purity grades (>98%), catering to stringent GMP standards. The compound’s pricing reflects its niche status, though bulk availability is improving due to optimized multi-step synthesis protocols. Regulatory filings indicate its use in patented formulations, though specific details remain confidential, a common query among researchers exploring IP landscapes.

Environmental impact assessments of Ethyl 2-((2-(4-fluorophenyl)-2-oxoethyl)thio)acetate are limited, but its biodegradation pathways are under scrutiny, coinciding with the EPA’s PFAS concerns. Unlike persistent fluorinated pollutants, this ester’s hydrolyzable bonds may offer advantages, a nuance often overlooked in "fluorine sustainability" debates. Such discussions are increasingly visible in academic forums and grant proposals.

Future directions for 1152629-06-5 include exploring its enantioselective synthesis, given the pharmaceutical industry’s push for chiral intermediates. Preliminary data suggest its utility in asymmetric catalysis, a trending topic in organic methodology journals. Collaborative studies between academia and pharma giants could accelerate its adoption, addressing frequent search queries like "novel fluorinated building blocks".